N-((4-(3,4-dichlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[[4-(3,4-dichlorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C18H16Cl2N4O3S/c1-26-14-6-3-10(7-15(14)27-2)17(25)21-9-16-22-23-18(28)24(16)11-4-5-12(19)13(20)8-11/h3-8H,9H2,1-2H3,(H,21,25)(H,23,28)
• InChI Key: IYOYTVZNGVHBJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=NNC(=S)N2C3=CC(=C(C=C3)Cl)Cl)OC
• Molecular Formula: C18H16Cl2N4O3S
• Molecular Weight: 439.3 g/mol

Description

N-((4-(3,4-dichlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H16Cl2N4O3S and its molecular weight is 439.31. The purity is usually 95%.
BenchChem offers high-quality N-((4-(3,4-dichlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-3,4-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(3,4-dichlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-3,4-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Several studies focus on synthesizing and characterizing compounds with structural similarities or related functionalities, emphasizing the diverse applications of such chemical entities in scientific research.

• Synthesis of Thiourea Derivatives : A study by Yusof et al. (2010) discusses the synthesis and characterization of thiourea derivatives, highlighting the importance of spectroscopic techniques in elucidating chemical structures (Yusof et al., 2010). This work demonstrates the relevance of such compounds in various chemical studies.

• Tetrahedron Letters published a piece by Grunder-Klotz and Ehrhardt (1991) on using the 3,4-dimethoxybenzyl group as an N-protecting group, showcasing the methodological advances in chemical synthesis (Grunder-Klotz & Ehrhardt, 1991).

• Antimicrobial and Enzyme Inhibition Studies : Research by Bekircan et al. (2015) explores novel heterocyclic compounds derived from triazole for their enzyme inhibition properties, highlighting the intersection of chemical synthesis and biomedical applications (Bekircan et al., 2015).

Molecular Interactions and Pharmacological Potential

The literature also delves into studies on molecular interactions, pharmacological potential, and the development of analytical methods, shedding light on the multifaceted applications of these compounds.

• Molecular Structure Analysis : Karabulut et al. (2014) presented the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide, determined through X-ray diffraction and DFT calculations, illustrating the complex interactions at the molecular level (Karabulut et al., 2014).

• Dehydrocondensing Reagents : A study by Kunishima et al. (2016) on triazine-based dehydrocondensing reagents substituted by an amido group shows their efficiency in synthesis, contributing to the development of novel synthetic methodologies (Kunishima et al., 2016).